Cas no 2229019-56-9 (1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one
• CAS No: 2229019-56-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5916377
• PubChem ID: 165838799
• Update Time: 2025-06-28

1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one
• EN300-1777175
• 2229019-56-9
• 1-[1-(1-ethyl-1H-imidazol-2-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C10H14N2O/c1-3-12-7-6-11-9(12)10(4-5-10)8(2)13/h6-7H,3-5H2,1-2H3
• InChI Key： CHPALIOJLMZSPR-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2=NC=CN2CC)CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one

1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one (CAS No. 2229019-56-9): An Emerging Compound in Medicinal Chemistry

1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one (CAS No. 2229019-56-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropyl and imidazole moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one is composed of a cyclopropyl ring fused to an ethanone moiety, with an imidazole substituent attached to the ethyl group. The cyclopropyl ring, known for its high strain energy, imparts unique reactivity and conformational properties to the molecule. The imidazole group, on the other hand, is a versatile functional group that can participate in various biological interactions, including hydrogen bonding and metal coordination.

Recent studies have highlighted the potential of 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in a wide range of inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-1-(1-ethyl-1H-imidazol-2-yl)cyclopropylethan-1-one has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be developed into an effective oral medication with sustained therapeutic effects.

To further explore the therapeutic potential of 1-1-(1-ethyl-1H-imidazol-2-y)cyclopropylethanone, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in human subjects with various neurological and inflammatory conditions. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

The synthetic route for 1-(cyclopropyl(4-methoxyphenyl)methylene)hydrazinecarbothioamide, a precursor to 1-(cyclopropyl(4-methoxyphenyl)methylene)hydrazinecarbothioamide, has been optimized to improve yield and purity. This optimization involves the use of mild reaction conditions and readily available starting materials, making large-scale production feasible for industrial applications.

In conclusion, 1-(cyclopropyl(4-methoxyphenyl)methylene)hydrazinecarbothioamide (CAS No. 2229019-56-9) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.